2-(N-benzyl-4-bromophenylsulfonamido)-N-phenethylacetamide

• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23BrN2O3S/c24-21-11-13-22(14-12-21)30(28,29)26(17-20-9-5-2-6-10-20)18-23(27)25-16-15-19-7-3-1-4-8-19/h1-14H,15-18H2,(H,25,27)
• InChI Key: BFCBGTCXFQJNNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C23H23BrN2O3S
• Molecular Weight: 487.4 g/mol

Description

2-(N-benzyl-4-bromophenylsulfonamido)-N-phenethylacetamide, commonly known as BBPS, is a chemical compound that has been of great interest for scientific research due to its potential therapeutic applications. BBPS is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

BBPS acts by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins. BBPS also inhibits the activity of lipoxygenase (LOX) enzymes, which are involved in the production of leukotrienes. By inhibiting these enzymes, BBPS reduces inflammation and pain.
Biochemical and Physiological Effects:
BBPS has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to exhibit antitumor activity in vitro and in vivo. BBPS has been shown to have a low toxicity profile and does not cause significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

BBPS has several advantages for use in laboratory experiments. It is easy to synthesize and has a high purity. BBPS has also been shown to have a low toxicity profile, making it safe for use in animal models. However, the effectiveness of BBPS may vary depending on the specific experimental conditions and the type of inflammation or tumor being studied.

Future Directions

There are several potential future directions for research on BBPS. One area of interest is the development of BBPS derivatives with improved potency and selectivity. Another area of interest is the investigation of the potential synergistic effects of BBPS with other anti-inflammatory or antitumor agents. Additionally, the potential use of BBPS in the treatment of other diseases, such as Alzheimer's disease, is an area of active research.

Synthesis Methods

BBPS can be synthesized through the reaction of 4-bromo-N-benzylbenzenesulfonamide with N-phenethylacetamide in the presence of a catalyst such as triethylamine. The reaction occurs at room temperature and yields BBPS as a white solid with a high purity.

Scientific Research Applications

BBPS has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. BBPS has also been shown to have potential as an antibacterial and antifungal agent.